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Compound of Interest

Compound Name: ACY-775

Cat. No.: B15586464 Get Quote

ACY-775 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ACY-775. Below you will find troubleshooting

guides, frequently asked questions (FAQs), and detailed protocols to ensure the stability and

proper handling of ACY-775 in your experiments.

Stability and Storage
Proper storage and handling are critical for maintaining the integrity and activity of ACY-775.

Storage Conditions for ACY-775 Powder and Stock Solutions

Troubleshooting & Optimization

Check Availability & Pricing
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Form
Storage
Temperature

Duration Source(s)

Solid Powder -20°C 3 years [1]

-20°C 12 months [2]

4°C 6 months [2]

Stock Solution in

Solvent
-80°C 2 years [3]

-80°C 1 year [1]

-80°C 6 months [2]

-20°C 1 year [3]

-20°C 1 month [1]

-20°C 6 months [2]

General Handling Recommendations:

Upon receipt, store the solid powder at -20°C for long-term stability.[1][2]

Prepare stock solutions and aliquot them to avoid repeated freeze-thaw cycles, which can

lead to product inactivation.[1][3]

For optimal results, mixed solutions for in vivo experiments should be used immediately.[1]

The product is shipped under ambient temperature and is stable for several weeks during

ordinary shipping and time spent in Customs.[4]

Solubility
ACY-775 is soluble in DMSO but not in water.[4] For aqueous-based experimental systems, co-

solvents are necessary.

Solubility of ACY-775 in Various Solvents
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Solvent Concentration Remarks Source(s)

DMSO
≥ 66 mg/mL (199.78

mM)

Use fresh, non-

moisture-absorbing

DMSO for best

results.

[1]

DMSO 10 mM [2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (7.57

mM)
Clear solution. [3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (7.57

mM)
Clear solution. [3]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (7.57

mM)
Clear solution. [3]
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Issue Possible Cause Recommended Solution

Precipitation or phase

separation during solution

preparation.

Incomplete dissolution.

Gently heat and/or sonicate

the solution to aid dissolution.

[3] Ensure all components are

fully dissolved before adding

the next solvent in a multi-

solvent system.

Inconsistent experimental

results.

Degradation of ACY-775 due to

improper storage or handling.

Aliquot stock solutions to

minimize freeze-thaw cycles.

[1][3] Store the compound and

its solutions at the

recommended temperatures.

Prepare fresh working

solutions for each experiment.

Inaccurate concentration of the

working solution.

Ensure the solid compound is

fully dissolved in the stock

solution before making further

dilutions. Use fresh, high-

quality solvents. Recalibrate

instruments used for

measuring the compound.

Reduced or no activity of the

compound.

The compound may have

degraded.

Verify storage conditions and

handling procedures. Use a

fresh vial of ACY-775 to

prepare a new stock solution.

The compound is not soluble

in the experimental media.

Confirm that the final

concentration of ACY-775 in

the assay medium is below its

solubility limit. If necessary,

adjust the solvent system. For

cell-based assays, ensure the

final DMSO concentration is

not toxic to the cells (typically

<0.5%).
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Variability in in vivo

experiments.

Poor bioavailability due to

limited solubility.

At higher concentrations (e.g.,

50 mg/kg), ACY-775 may need

to be administered as a

suspension.[5] Be aware that

this can lead to increased

individual variability in drug

exposure.[5]

Frequently Asked Questions (FAQs)
Q1: How should I store ACY-775 upon arrival? A1: Upon arrival, the solid powder of ACY-775
should be stored at -20°C for long-term stability, where it can be kept for up to 3 years.[1] For

shorter periods, it can be stored at 4°C for up to 6 months.[2]

Q2: What is the best solvent for preparing a stock solution of ACY-775? A2: DMSO is the

recommended solvent for preparing stock solutions of ACY-775, with a solubility of at least 66

mg/mL.[1] It is important to use fresh, anhydrous DMSO as moisture can reduce solubility.[1]

Q3: How can I avoid degradation of my ACY-775 stock solution? A3: To prevent degradation, it

is highly recommended to aliquot your stock solution into single-use volumes and store them at

-80°C for up to 2 years or -20°C for up to 1 year.[3] This practice minimizes the number of

freeze-thaw cycles, which can inactivate the compound.[3]

Q4: Can I dissolve ACY-775 directly in aqueous buffers or cell culture media? A4: No, ACY-775
is not soluble in water.[4] You must first prepare a concentrated stock solution in DMSO and

then dilute it into your aqueous buffer or media. Ensure the final concentration of DMSO is

compatible with your experimental system.

Q5: What should I do if I observe precipitation when preparing my working solution? A5: If you

observe precipitation, you can try gentle heating and/or sonication to help dissolve the

compound.[3] It is also crucial to add and mix solvents sequentially when preparing

formulations with multiple components.[1][3]

Experimental Protocols & Visualizations
Protocol for In Vivo Formulation
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This protocol describes the preparation of a 1 mL working solution of ACY-775 for in vivo

experiments.

Prepare a stock solution of ACY-775 in DMSO (e.g., 66 mg/mL).[1]

To 400 µL of PEG300, add 50 µL of the clarified DMSO stock solution and mix until the

solution is clear.[1]

Add 50 µL of Tween-80 to the mixture and mix thoroughly until it is clear.[1]

Add 500 µL of ddH₂O to adjust the final volume to 1 mL.[1]

This mixed solution should be used immediately for the best results.[1]

ACY-775 Mechanism of Action: HDAC6 Inhibition

ACY-775 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6).[1][2][4] HDAC6

is a cytoplasmic enzyme that primarily deacetylates α-tubulin, a key component of

microtubules. Inhibition of HDAC6 by ACY-775 leads to an increase in acetylated α-tubulin,

which affects microtubule stability and axonal transport.[3][6]

ACY-775 HDAC6Inhibits α-Tubulin
(Acetylated)

Deacetylates
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(Deacetylated)

Acetylation

Microtubule Dynamics &
Axonal Transport
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Caption: ACY-775 inhibits HDAC6, leading to increased α-tubulin acetylation and promoting

microtubule stability.

Experimental Workflow: Assessing Solubility
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The following diagram outlines a general workflow for determining the solubility of ACY-775 in

a given solvent system.
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Caption: A stepwise workflow for determining the solubility of ACY-775.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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